A transparent projection screen based on plasmonic Ag nanocubes†
Nanoscale Pub Date: 2015-11-12 DOI: 10.1039/C5NR06766A
Abstract
A transparent and colourless projection screen is fabricated by depositing a silver nanocube sub-monolayer on a titania thin film. Backward scattering of the silver nanocubes is enhanced by titania in the blue and red regions, to which human eyes are less sensitive. As a result, this screen, which is cost-effective even for large areas, allows projection of full colour images.
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